4-[1-(3-Phenoxyanilino)ethyl]oxan-4-ol

• IUPAC Name: 4-[1-(3-phenoxyanilino)ethyl]oxan-4-ol
• InChI: InChI=1S/C19H23NO3/c1-15(19(21)10-12-22-13-11-19)20-16-6-5-9-18(14-16)23-17-7-3-2-4-8-17/h2-9,14-15,20-21H,10-13H2,1H3
• InChI Key: FKSCQOXPOSSZPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CCOCC1)O)NC2=CC(=CC=C2)OC3=CC=CC=C3
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

4-[1-(3-Phenoxyanilino)ethyl]oxan-4-ol is a tetrahydropyran derivative featuring a hydroxyl group at the 4-position of the oxane (tetrahydropyran) ring and a 1-(3-phenoxyanilino)ethyl substituent. The phenoxyanilino group introduces electron-rich aromatic systems, which may influence solubility, reactivity, and intermolecular interactions such as π-π stacking or hydrogen bonding .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Oxane Derivatives

Core Structural Variations

The oxane ring is a common scaffold in many synthetic compounds. Below is a comparative analysis of substituent effects on properties:

Table 1: Key Oxane Derivatives and Their Properties

Compound Name	Substituent(s)	Molecular Weight (g/mol)	Notable Properties/Applications
4-[1-(3-Phenoxyanilino)ethyl]oxan-4-ol	1-(3-Phenoxyanilino)ethyl, -OH	~329.38 (estimated)*	High aromaticity; potential CNS drug precursor
Oxan-4-ol (PB02145)	-OH	118.13	Polar, used as a hydrogen-bond donor
4-[(Dimethylamino)methyl]oxan-4-ol	-(CH₂)N(CH₃)₂	159.23	Basic amine group; enhanced solubility in acidic media
4-(3-Fluoro-4-methylphenyl)oxan-4-ol	3-Fluoro-4-methylphenyl	~210.23 (estimated)	Fluorinated aromatic group; improved metabolic stability
Oxan-4-ylmethanamine (PB00267)	-(CH₂)NH₂	131.18	Primary amine; versatile in peptide coupling

*Estimated based on molecular formula (C₁₉H₂₃N₂O₃).

Electronic and Solubility Profiles

• Polarity: The hydroxyl group in oxan-4-ol derivatives enhances water solubility, but bulky substituents like 3-phenoxyanilinoethyl reduce it. For example, 4-[(Dimethylamino)methyl]oxan-4-ol exhibits higher solubility in polar solvents due to its tertiary amine group , whereas the target compound’s aromatic substituent likely renders it more lipophilic .
• Reactivity: The hydroxyl group in oxan-4-ol derivatives can participate in etherification or esterification. In contrast, the phenoxyanilinoethyl group offers sites for electrophilic substitution or hydrogen bonding via its anilino nitrogen .

Comparison with CNS-Active Compounds

However, the oxane core differentiates it from piperidine-based opioids like alfentanil, which prioritize rapid onset and short duration .